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Compound of Interest

Compound Name: Ethanol, 2,2'-(octylimino)bis-

Cat. No.: B098783 Get Quote

For Research, Scientific, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Ethanol, 2,2'-(octylimino)bis- (CAS No. 15520-05-5), a compound used as a surfactant,

corrosion inhibitor, and chemical intermediate.[1] Adherence to these procedures is critical to

ensure personnel safety and environmental compliance.

Immediate Safety and Handling Precautions
Before handling Ethanol, 2,2'-(octylimino)bis-, it is crucial to be aware of its hazard profile.

This substance is harmful if swallowed and can cause severe skin burns and eye damage.[2]

Always handle this chemical in a well-ventilated area, preferably within a chemical fume hood,

and wear appropriate personal protective equipment (PPE).[3][4]

Personal Protective Equipment (PPE):

Gloves: Chemical-impermeable gloves are required.[3]

Eye Protection: Safety glasses or goggles are mandatory to prevent eye contact.[4]

Clothing: A lab coat or other protective clothing should be worn.[4]

In the event of a spill, immediately evacuate personnel to a safe area, remove all sources of

ignition, and prevent the chemical from entering drains.[3] Use spark-proof tools and explosion-

proof equipment for cleanup.[3]
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Step-by-Step Disposal Protocol
1. Waste Identification and Segregation:

Properly label all waste containers with the full chemical name: "Ethanol, 2,2'-
(octylimino)bis-" and the associated hazards.

Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's hazardous waste management guidelines.

2. Spill Management and Cleanup:

For small spills, collect the material using absorbent pads or other suitable containment

materials.

For larger spills, contain the spill to prevent further spread.[3]

All materials used for cleanup (e.g., absorbent pads, contaminated gloves) must be disposed

of as hazardous waste.

3. In-Laboratory Waste Collection and Storage:

Collect waste Ethanol, 2,2'-(octylimino)bis- in a suitable, closed, and properly labeled

container.[3]

Store the waste container in a designated, well-ventilated, and secure area away from

incompatible materials.

4. Final Disposal:

Prohibited Disposal: Under no circumstances should Ethanol, 2,2'-(octylimino)bis- be

disposed of down the drain or in regular trash.[3][5] Discharge into the environment must be

avoided.[3]

Licensed Chemical Destruction: The recommended method of disposal is through a licensed

chemical destruction plant.[3]
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Controlled Incineration: An alternative is controlled incineration with flue gas scrubbing to

neutralize harmful combustion byproducts.[3]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

5. Disposal of Contaminated Packaging:

Empty containers should be triple-rinsed (or the equivalent) with a suitable solvent.[3] The

rinsate should be collected and disposed of as hazardous waste.

After proper rinsing, the packaging can be punctured to render it unusable for other purposes

and then disposed of in a sanitary landfill, or offered for recycling or reconditioning if

permissible by local regulations.[3]

Combustible packaging materials may be incinerated in a controlled manner with flue gas

scrubbing.[3]

Quantitative Toxicity Data

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemicalbook.com/msds/2-2-octylimino-bisethanol.pdf
https://www.chemicalbook.com/msds/2-2-octylimino-bisethanol.pdf
https://www.chemicalbook.com/msds/2-2-octylimino-bisethanol.pdf
https://www.chemicalbook.com/msds/2-2-octylimino-bisethanol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Type Species Route Value
Exposure
Time

Reference

LD50 (Lethal

Dose, 50%)
Rat Oral

ca. 1157

mg/kg bw
- [3]

LD50 (Lethal

Dose, 50%)
Rat Dermal

> 2000 mg/kg

bw
- [3]

LC50 (Lethal

Concentratio

n, 50%)

Fish - 22 - 50 mg/L 96 h [3]

EC50

(Effective

Concentratio

n, 50%)

Daphnia - 19.1 mg/L 48 h [3]

EC50

(Effective

Concentratio

n, 50%)

Algae - 1.35 mg/L 72 h [3]
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Preparation & Handling

Waste Collection & Storage

Final Disposal

Identify Waste:
Ethanol, 2,2'-(octylimino)bis-

Wear Appropriate PPE:
- Chemical-resistant gloves

- Eye protection
- Lab coat

Spill or Leak?

Contain & Clean Up Spill
with appropriate materials

Yes

Collect waste in a
properly labeled, closed container

No

Collect cleanup materials
as hazardous waste

Store in a designated,
secure, and ventilated area

Contact Institutional EHS
for waste pickup

Prohibited Disposal:
- DO NOT pour down drain

- DO NOT discard in regular trash

Disposal by Licensed Contractor:
- Chemical Destruction Plant or

- Controlled Incineration

Click to download full resolution via product page

Caption: Disposal workflow for Ethanol, 2,2'-(octylimino)bis-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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